Cas no 1849235-03-5 (2-(3-Bromopyridin-2-yl)ethanethioamide)

• Product Name: 2-(3-Bromopyridin-2-yl)ethanethioamide
• CAS No: 1849235-03-5
• MF: C₇H₇BrN₂S
• MW: 231.112879037857
• CID: 6322270
• PubChem ID: 130575748
• Update Time: 2025-10-19

2-(3-Bromopyridin-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopyridin-2-yl)ethanethioamide
• 1849235-03-5
• EN300-1911785
• 2-(3-Bromopyridin-2-yl)ethanethioamide

• Inchi： 1S/C7H7BrN2S/c8-5-2-1-3-10-6(5)4-7(9)11/h1-3H,4H2,(H2,9,11)
• InChI Key： SAJIMEOOOXSCRI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CC(N)=S

Computed Properties

• Exact Mass: 229.95133g/mol
• Monoisotopic Mass: 229.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71Ų

Additional information on 2-(3-Bromopyridin-2-yl)ethanethioamide

Comprehensive Overview of 2-(3-Bromopyridin-2-yl)ethanethioamide (CAS No. 1849235-03-5): Properties, Applications, and Research Insights

2-(3-Bromopyridin-2-yl)ethanethioamide (CAS No. 1849235-03-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a bromopyridine derivative, it serves as a versatile building block in synthetic chemistry, particularly in the development of heterocyclic compounds. The presence of both bromine and thioamide functional groups enables diverse reactivity patterns, making it valuable for cross-coupling reactions and medicinal chemistry applications.

Recent studies highlight the compound's potential in drug discovery, especially in targeting kinase inhibitors and antimicrobial agents. Researchers are exploring its role in designing small-molecule therapeutics for metabolic disorders, aligning with the growing demand for precision medicine. The 3-bromopyridine moiety is particularly significant in structure-activity relationship (SAR) studies, as it often enhances binding affinity to biological targets.

From a synthetic perspective, 2-(3-Bromopyridin-2-yl)ethanethioamide exhibits excellent compatibility with palladium-catalyzed reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. This aligns with industry trends favoring green chemistry approaches, as these reactions often proceed under mild conditions with high atom economy. The compound's thioamide group also serves as a precursor for thiazole and thiadiazole synthesis, important heterocycles in crop protection chemicals.

Analytical characterization of CAS 1849235-03-5 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Recent advancements in AI-assisted molecular modeling have enabled better prediction of its physicochemical properties, addressing common researcher queries about logP values, water solubility, and thermal stability. These computational tools help optimize its application in high-throughput screening platforms.

The compound's stability profile makes it suitable for combinatorial chemistry libraries, a hot topic in fragment-based drug design. Its crystal structure has been studied using X-ray diffraction, revealing interesting hydrogen bonding patterns that influence its bioavailability. These findings contribute to ongoing discussions about molecular docking and drug-likeness parameters in contemporary literature.

In material science, derivatives of 2-(3-Bromopyridin-2-yl)ethanethioamide show promise in developing organic semiconductors and coordination polymers. The bromine atom facilitates post-functionalization, allowing integration into π-conjugated systems for optoelectronic devices – a rapidly growing field driven by demand for flexible electronics and energy storage solutions.

Safety assessments indicate that proper handling requires standard laboratory precautions, with particular attention to its thermal decomposition products. Regulatory databases classify it as a research chemical, and its environmental fate is currently under study using advanced LC-MS/MS techniques to address ecological concerns raised in green chemistry forums.

The commercial availability of CAS 1849235-03-5 through specialty chemical suppliers has increased, with purity grades ranging from 95% to 99%. This availability supports its growing use in academic research and industrial R&D, particularly in projects investigating structure-based drug design and catalytic transformations. Storage recommendations typically suggest anhydrous conditions at 2-8°C to maintain stability.

Emerging applications include its use as a ligand in transition metal catalysis and as a scaffold for proteolysis targeting chimeras (PROTACs) – a revolutionary approach in targeted protein degradation therapeutics. These developments position 2-(3-Bromopyridin-2-yl)ethanethioamide at the forefront of cutting-edge pharmaceutical research, answering frequent queries about next-generation drug modalities in scientific communities.